N-[[4-benzyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide

• IUPAC Name: N-[[4-benzyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C26H31N7O2S2/c1-16-29-31-24(37-16)28-22(34)15-36-25-32-30-21(33(25)14-17-5-3-2-4-6-17)13-27-23(35)26-10-18-7-19(11-26)9-20(8-18)12-26/h2-6,18-20H,7-15H2,1H3,(H,27,35)(H,28,31,34)
• InChI Key: SSVQQIHPUCRJJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)CNC(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C26H31N7O2S2
• Molecular Weight: 537.7 g/mol

Description

N-[[4-benzyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C26H31N7O2S2 and its molecular weight is 537.7. The purity is usually 95%.
BenchChem offers high-quality N-[[4-benzyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-benzyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Noncovalent Interactions Analysis

A study explored the crystallographic and quantum theory of atoms-in-molecules (QTAIM) analysis of adamantane-1,3,4-thiadiazole hybrid derivatives, revealing insights into the nature of noncovalent interactions. The research focused on the characterization of intra- and intermolecular interactions, providing a detailed understanding of the structural behavior and stability of such compounds. This analysis is crucial for the development of new molecules with potential applications in various scientific fields (El-Emam et al., 2020).

Synthesis and Complexation Studies

Another study documented the synthesis of a thiadiazolobenzamide compound and its nickel and palladium complexes, showcasing a novel reaction pathway. This research contributes to the field by providing a new method for creating complexes that could be useful in catalysis, material science, and potentially as pharmacological agents (Adhami et al., 2012).

Heterocyclic Derivatives Synthesis

Research on the synthesis of novel N-(R)-2-(1-Adamantyl)-1H-Benzimidazole-5(6)-Carboxamide, Carbohydrazide, and 1,3,4-Oxadiazole derivatives bearing an adamantane moiety has been conducted. This work contributes to the development of new heterocyclic compounds, expanding the chemical space for drug discovery and other scientific applications (Soselia et al., 2020).

Antimicrobial Activity Investigation

A study on the synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives, including compounds related to the queried chemical structure, evaluated their potential as antimicrobial agents. This research is important for discovering new antimicrobial compounds that could address the growing issue of antibiotic resistance (Mange et al., 2013).